2-Methyl-3-(1-pyrrolidinylcarbonyl)aniline
Overview
Description
2-Methyl-3-(1-pyrrolidinylcarbonyl)aniline, also known as MPAC, is a chemical compound that has been extensively used in scientific research. It belongs to the class of anilides and is commonly used as a reagent in organic synthesis. MPAC is known for its unique chemical properties that make it an ideal candidate for a wide range of applications in the field of biochemistry and pharmacology.
Mechanism of Action
Target of Action
This compound is part of a collection of rare and unique chemicals provided to early discovery researchers . The specific biological targets and their roles are yet to be elucidated.
Biochemical Pathways
The biochemical pathways affected by 2-Methyl-3-(1-pyrrolidinylcarbonyl)aniline and their downstream effects are currently unknown
Advantages and Limitations for Lab Experiments
2-Methyl-3-(1-pyrrolidinylcarbonyl)aniline has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective reagent. This compound is also stable under a wide range of conditions, making it easy to handle and store. However, this compound is known to be toxic and can cause irritation to the skin and eyes. As such, it must be handled with care and appropriate protective measures must be taken.
Future Directions
There are several future directions for the use of 2-Methyl-3-(1-pyrrolidinylcarbonyl)aniline in scientific research. One potential application is in the development of new drugs for the treatment of inflammatory diseases, cancer, and infectious diseases. This compound may also be used in the study of enzyme inhibition and the development of new enzyme inhibitors. Additionally, this compound may be used in the synthesis of new peptides and other complex organic molecules. Overall, this compound has great potential for use in a wide range of scientific research applications.
Scientific Research Applications
2-Methyl-3-(1-pyrrolidinylcarbonyl)aniline has been widely used in scientific research due to its unique chemical properties. It is commonly used as a reagent in organic synthesis, especially in the synthesis of peptides and other complex organic molecules. This compound is also used as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.
properties
IUPAC Name |
(3-amino-2-methylphenyl)-pyrrolidin-1-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-9-10(5-4-6-11(9)13)12(15)14-7-2-3-8-14/h4-6H,2-3,7-8,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKAALGSMHWLMQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1N)C(=O)N2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80588351 |
Source
|
| Record name | (3-Amino-2-methylphenyl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80588351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
926195-24-6 |
Source
|
| Record name | (3-Amino-2-methylphenyl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80588351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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